Cas no 1201694-15-6 (1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride)

1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride structure
1201694-15-6 structure
Product Name:1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride
CAS No:1201694-15-6
MF:C7H17Cl2FN2
MW:219.127683401108
MDL:MFCD28398076
CID:3045400
PubChem ID:86637499
Update Time:2024-11-06

1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride
    • 1-(2-fluoro-ethyl)-piperidin-4-ylamine dihydrochloride
    • 4-Piperidinamine,1-(2-fluoroethyl)-,hydrochloride(1:2)
    • C7H15FN2.2HCl
    • PXJMNVGUXLUTBD-UHFFFAOYSA-N
    • 9408AH
    • SB13584
    • AK165126
    • 4-Piperidinamine, 1-(2-fluoroethyl)-, hydrochloride (1:2)
    • AKOS025147250
    • DB-420442
    • 1-(2-fluoroethyl)-4-piperidinamine dihydrochloride
    • Z3244401878
    • EN300-6487877
    • MFCD28398076
    • CS-0090480
    • C71682
    • BYB69415
    • SCHEMBL2300838
    • SB32810
    • 1-(2-Fluoroethyl)piperidin-4-aminedihydrochloride
    • SY346043
    • 1201694-15-6
    • 1-(2-fluoroethyl)piperidin-4-amine;dihydrochloride
    • DS-8933
    • 1-(2-FLUOROETHYL)PIPERIDIN-4-AMINE 2HCL
    • MDL: MFCD28398076
    • Inchi: 1S/C7H15FN2.2ClH/c8-3-6-10-4-1-7(9)2-5-10;;/h7H,1-6,9H2;2*1H
    • InChI Key: PXJMNVGUXLUTBD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FCCN1CCC(CC1)N

Computed Properties

  • Exact Mass: 218.0752821g/mol
  • Monoisotopic Mass: 218.0752821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 89.6
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3

1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride Pricemore >>

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